Cas no 865659-03-6 (1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE)

• Product Name: 1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE
• CAS No: 865659-03-6
• MF: C₂₆H₂₈F₂N₄
• MW: 434.524132728577
• CID: 5270941
• Update Time: 2026-03-09

1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE
• 1-(4-fluorophenyl)-4-{6-[4-(4-fluorophenyl)piperazin-1-yl]hexa-2,4-diyn-1-yl}piperazine
• Piperazine, 1,1'-(2,4-hexadiyne-1,6-diyl)bis[4-(4-fluorophenyl)-

• Inchi： 1S/C26H28F2N4/c27-23-5-9-25(10-6-23)31-19-15-29(16-20-31)13-3-1-2-4-14-30-17-21-32(22-18-30)26-11-7-24(28)8-12-26/h5-12H,13-22H2
• InChI Key： OELZRXVRPXMNFG-UHFFFAOYSA-N
• SMILES： C1N(CC#CC#CCN2CCN(C3C=CC(F)=CC=3)CC2)CCN(C2C=CC(F)=CC=2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE

Introduction to 1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE (CAS No. 865659-03-6)

1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE (CAS No. 865659-03-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the piperazine class and features a unique structural arrangement that includes fluorophenyl and hexadiynyl moieties. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.

The fluorophenyl groups in the structure of 1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE play a crucial role in modulating its pharmacological profile. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic properties. This is particularly important in drug development, where optimizing these parameters can significantly enhance the efficacy and safety of a potential therapeutic agent.

The piperazine moiety is another key feature of this compound. Piperazines are widely used in medicinal chemistry due to their ability to form hydrogen bonds and interact with various biological targets. They are often incorporated into drug molecules to improve their binding affinity and selectivity for specific receptors or enzymes. In the case of 1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE, the piperazine ring likely contributes to its ability to interact with specific protein targets, making it a promising candidate for targeted therapies.

The hexadiynyl segment of the molecule adds an additional layer of complexity and functionality. Hexadiynes are known for their ability to undergo various chemical reactions, including cycloadditions and polymerizations. In the context of medicinal chemistry, these reactive functionalities can be exploited to create prodrugs or drug delivery systems that release the active compound under specific conditions. This can enhance the therapeutic index by reducing side effects and improving target specificity.

Recent studies have highlighted the potential therapeutic applications of 1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE in several areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The mechanism of action appears to involve modulation of cytokine production and immune cell activation, which are key processes in inflammatory responses.

In addition to its anti-inflammatory effects, 1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE has also been investigated for its neuroprotective properties. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and traumatic brain injury. The neuroprotective effects are thought to be mediated through multiple mechanisms, including antioxidant activity and modulation of neurotransmitter systems.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-HEXADIYNYL)PIPERAZINE in human subjects. Preliminary results from phase I trials have shown promising outcomes with regard to safety profiles and pharmacokinetic parameters. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately bringing it to market as a novel therapeutic agent.

In conclusion, 1-(4-FLUOROPHENYL)-4-(6-[4-(4-FLUOROPHENYL)PIPERAZINO]-2,4-)PIPERAZINE (CAS No. 865659-03-6) represents a promising molecule with diverse therapeutic potential. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further development in various medical applications. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing the treatment options available for patients suffering from inflammatory diseases and neurological disorders.